![molecular formula C6H8N2O4 B169399 2-(3-Methyl-2,5-dioxoimidazolidin-1-yl)acetic acid CAS No. 150376-36-6](/img/structure/B169399.png)
2-(3-Methyl-2,5-dioxoimidazolidin-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(3-Methyl-2,5-dioxoimidazolidin-1-yl)acetic acid” is a chemical compound with the molecular formula C6H8N2O4 and a molecular weight of 172.14 . It belongs to the class of heterocyclic building blocks, specifically aliphatic heterocycles .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a six-membered imidazolidine ring with two carbonyl groups at positions 2 and 5, a methyl group at position 3, and an acetic acid group attached to the nitrogen atom at position 1 .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in an inert atmosphere at 2-8°C . The boiling point of the compound is not available .Scientific Research Applications
Conformational and Crystalline Studies
2-(3-Methyl-2,5-dioxoimidazolidin-1-yl)acetic acid has been studied for its conformational properties and crystalline structures. For example, a study by Gerhardt, Tutughamiarso, and Bolte (2012) examined the conformational preferences of hydantoin-5-acetic acid (a closely related compound) and orotic acid, highlighting their potential as coformers in supramolecular complexes (Gerhardt, Tutughamiarso, & Bolte, 2012).
Synthesis of Derivatives
Research has been conducted on the synthesis of various derivatives of this compound. Shestakov, Sidorenko, and Shikhaliev (2007) synthesized derivatives of 2-iminoimidazolidin-4-one by cyclizing guanidines with ethyl bromoacetate, dimethyl acetylenedicarboxylate, and maleic anhydride (Shestakov, Sidorenko, & Shikhaliev, 2007). Additionally, Uršič, Svete, and Stanovnik (2010) developed a new triazafulvalene system involving derivatives of this compound (Uršič, Svete, & Stanovnik, 2010).
Novel Dipeptide Mimetics
Todorov and Naydenova (2010) reported the synthesis of novel 5,5-dimethylhydantoin derivatives as dipeptide mimetics. These compounds were characterized using various spectroscopic methods (Todorov & Naydenova, 2010).
Enantioselective α-Alkylation Studies
In 1985, Aebi and Seebach conducted a study on the enantioselective α-alkylation of aspartic and glutamic acid through dilithium enolatocarboxylates of 2-(3-Benzoyl-2-(tert-butyl)-1-methyl-5-oxoimidazolidin-4-yl)acetic and 3-(3-Benzoyl-2-(tert-butyl)-1-methyl-5-oxoimidazolidin-4-yl)propionic acid (Aebi & Seebach, 1985).
Antimicrobial Activity
Youssef et al. (2015) studied the antimicrobial activity of derivatives incorporating the thiazolidindione nucleus, highlighting potential biological applications (Youssef et al., 2015).
Polymorphism and Molecular Conformations
Nogueira et al. (2020) investigated the conformational landscape and polymorphism of 5-acetic acid hydantoin, related to this compound, revealing its potential in understanding molecular conformations and polymorphic forms (Nogueira et al., 2020).
Antioxidant Activity
Chornous et al. (2013) synthesized a series of [(1-aryl-5-formylimidazol-4-yl)thio]acetic acids and reported their pronounced antioxidant activity, indicating potential therapeutic applications (Chornous et al., 2013).
Safety and Hazards
The compound is classified as potentially harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2-(3-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O4/c1-7-2-4(9)8(6(7)12)3-5(10)11/h2-3H2,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQTJZLUYYAUJSV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(=O)N(C1=O)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
150376-36-6 |
Source
|
Record name | 2-(3-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.